Cas no 2408937-48-2 (rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine)

• Product Name: rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine
• CAS No: 2408937-48-2
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• CID: 5762545
• PubChem ID: 146082418
• Update Time: 2025-05-22

rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine
• EN300-7537424
• 2408937-48-2

• Inchi： 1S/C6H10F3N/c7-6(8,9)5-3-4(5)1-2-10/h4-5H,1-3,10H2/t4-,5-/m1/s1
• InChI Key： CIEWSUANLDCERD-RFZPGFLSSA-N
• SMILES： FC([C@@H]1C[C@H]1CCN)(F)F

Computed Properties

• Exact Mass: 153.07653381g/mol
• Monoisotopic Mass: 153.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine

Racemic 2-[(1R,2S)-2-(Trifluoromethyl)cyclopropyl]ethan-1-amine: A Comprehensive Overview

The compound with CAS No 2408937-48-2, known as racemic 2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with a trifluoromethyl group and an amine functionality. The racemic nature of this compound indicates that it exists as a 50:50 mixture of two enantiomers, which is a common characteristic in many pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

The cyclopropane ring in this molecule is a key structural feature that contributes to its stability and reactivity. Cyclopropane rings are known for their strained geometry, which can lead to unique chemical properties. In this case, the cyclopropane is substituted with a trifluoromethyl group at the 2-position, which introduces electron-withdrawing effects due to the electronegativity of fluorine atoms. This substitution pattern not only influences the physical properties of the compound but also plays a role in its biological activity.

The amine functionality at the ethan-1-position further enhances the versatility of this compound. Amines are versatile functional groups that can participate in various chemical reactions, including nucleophilic substitutions, amidations, and other transformations commonly used in drug discovery and development. The presence of an amine group also makes this compound a potential candidate for further functionalization, enabling the synthesis of more complex molecules with diverse biological activities.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to act as an intermediate in the synthesis of bioactive molecules has been explored in several research articles. For instance, researchers have utilized this compound to construct complex molecular frameworks with potential applications in treating various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of this compound is another area of interest. The (1R,2S) configuration of the cyclopropane ring suggests that this molecule has specific spatial arrangements that could influence its interactions with biological targets. Stereoisomerism is crucial in drug design because it can significantly affect the pharmacokinetic and pharmacodynamic properties of a molecule.

In terms of synthesis, this compound can be prepared through various routes, including alkylation reactions and cyclopropanation techniques. Recent advancements in catalytic methods have made it possible to achieve higher yields and better stereocontrol during the synthesis process. These improvements have facilitated its use in large-scale production for pharmaceutical applications.

The physical properties of racemic 2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques commonly employed in drug development. Additionally, its stability under different storage conditions ensures that it can be handled and transported without significant degradation.

From an environmental standpoint, understanding the fate and transport of this compound is essential for ensuring sustainable practices in chemical manufacturing. Research into its degradation pathways and bioaccumulation potential can provide valuable insights for minimizing its environmental impact.

In conclusion, racemic 2-[(1R,2S)-2-(trifluoromethyl)cyclopropyl]ethan-1-amine is a versatile and intriguing molecule with promising applications in drug discovery and development. Its unique structure, stereochemical properties, and functional groups make it a valuable tool for chemists and pharmacologists alike. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing therapeutic solutions for various diseases.